Cas no 764-08-9 (Chlorosulfuric acid, 2,2-dimethylpropyl ester)

Chlorosulfuric acid, 2,2-dimethylpropyl ester (CAS: 1070-45-7), is a specialized organosulfur compound used primarily as an intermediate in organic synthesis and sulfonation reactions. Its key advantages include high reactivity due to the chlorosulfonyl group, enabling efficient introduction of sulfonate functionalities into target molecules. The 2,2-dimethylpropyl (neopentyl) ester group enhances steric stability, reducing unwanted side reactions. This compound is particularly valuable in fine chemical and pharmaceutical manufacturing, where selective sulfonation is required. Proper handling is essential due to its moisture sensitivity and corrosive nature. Storage under anhydrous conditions and inert atmosphere is recommended to maintain purity and reactivity.

Chlorosulfuric acid, 2,2-dimethylpropyl ester structure

764-08-9 structure

Product Name:Chlorosulfuric acid, 2,2-dimethylpropyl ester

CAS No:764-08-9

MF:C₅H₁₁ClO₃S

MW:186.657039880753

CID:1779767

PubChem ID:55279200

Update Time:2025-06-08

Chlorosulfuric acid, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

- 1-chlorosulfonyloxy-2,2-dimethylpropane
- Chlorosulfuric acid, 2,2-dimethylpropyl ester
- 764-08-9
- EN300-7447241
- DTXSID10717293
- Chlorosulfonic acid neopentyl ester
- SCHEMBL964210
- 2,2-DIMETHYLPROPYL CHLORANESULFONATE
- AKOS006333038
- 2,2-Dimethylpropyl sulfurochloridate
- Inchi： 1S/C5H11ClO3S/c1-5(2,3)4-9-10(6,7)8/h4H2,1-3H3
- InChI Key： FOMUQBCOZUHIAR-UHFFFAOYSA-N
- SMILES： ClS(=O)(=O)OCC(C)(C)C

Computed Properties

Exact Mass: 186.01183
Monoisotopic Mass: 186.0117431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 51.8Å²

Experimental Properties

PSA: 43.37

Chlorosulfuric acid, 2,2-dimethylpropyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7447241-0.05g	2,2-dimethylpropyl chloranesulfonate	764-08-9	95%	0.05g	$205.0	2024-05-23
Enamine	EN300-7447241-0.1g	2,2-dimethylpropyl chloranesulfonate	764-08-9	95%	0.1g	$306.0	2024-05-23
Enamine	EN300-7447241-0.25g	2,2-dimethylpropyl chloranesulfonate	764-08-9	95%	0.25g	$438.0	2024-05-23
Enamine	EN300-7447241-0.5g	2,2-dimethylpropyl chloranesulfonate	764-08-9	95%	0.5g	$691.0	2024-05-23
Enamine	EN300-7447241-1.0g	2,2-dimethylpropyl chloranesulfonate	764-08-9	95%	1.0g	$884.0	2024-05-23
Enamine	EN300-7447241-2.5g	2,2-dimethylpropyl chloranesulfonate	764-08-9	95%	2.5g	$1735.0	2024-05-23
Enamine	EN300-7447241-5.0g	2,2-dimethylpropyl chloranesulfonate	764-08-9	95%	5.0g	$2566.0	2024-05-23
Enamine	EN300-7447241-10.0g	2,2-dimethylpropyl chloranesulfonate	764-08-9	95%	10.0g	$3807.0	2024-05-23